Cas no 98991-83-4 (cyano(3-phenoxyphenyl)methyl 2,2-dimethylpropanoate)

• Product Name: cyano(3-phenoxyphenyl)methyl 2,2-dimethylpropanoate
• CAS No: 98991-83-4
• MF: C₁₉H₁₉NO₃
• MW: 309.359065294266
• CID: 1991614
• PubChem ID: 179170
• Update Time: 2025-04-21

cyano(3-phenoxyphenyl)methyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• cyano(3-phenoxyphenyl)methyl 2,2-dimethylpropanoate
• [cyano-(3-phenoxyphenyl)methyl] 2,2-dimethylpropanoate
• DTXSID40912951
• 98991-83-4

• Inchi： 1S/C19H19NO3/c1-19(2,3)18(21)23-17(13-20)14-8-7-11-16(12-14)22-15-9-5-4-6-10-15/h4-12,17H,1-3H3
• InChI Key： IHHKVDBDRKSRME-UHFFFAOYSA-N
• SMILES： O(C(C#N)C1C=CC=C(C=1)OC1C=CC=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 309.13649347Da
• Monoisotopic Mass: 309.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 59.3Ų